Cas no 941998-22-7 (N-(1,3-benzothiazol-2-yl)-N'-3-methyl-4-(2-oxopiperidin-1-yl)phenylethanediamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-N'-3-methyl-4-(2-oxopiperidin-1-yl)phenylethanediamide
• CAS No: 941998-22-7
• MF: C₂₁H₂₀N₄O₃S
• MW: 408.473503112793
• CID: 5506308
• Update Time: 2025-06-10

N-(1,3-benzothiazol-2-yl)-N'-3-methyl-4-(2-oxopiperidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1,3-benzothiazol-2-yl)-N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]oxamide
• N-(1,3-benzothiazol-2-yl)-N'-3-methyl-4-(2-oxopiperidin-1-yl)phenylethanediamide

• Inchi： 1S/C21H20N4O3S/c1-13-12-14(9-10-16(13)25-11-5-4-8-18(25)26)22-19(27)20(28)24-21-23-15-6-2-3-7-17(15)29-21/h2-3,6-7,9-10,12H,4-5,8,11H2,1H3,(H,22,27)(H,23,24,28)
• InChI Key： NXLIQZWIDPJWCS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCCC2=O)C(C)=C1)(=O)C(NC1=NC2=CC=CC=C2S1)=O

Additional information on N-(1,3-benzothiazol-2-yl)-N'-3-methyl-4-(2-oxopiperidin-1-yl)phenylethanediamide

Recent Advances in the Study of N-(1,3-benzothiazol-2-yl)-N'-3-methyl-4-(2-oxopiperidin-1-yl)phenylethanediamide (CAS: 941998-22-7)

The compound N-(1,3-benzothiazol-2-yl)-N'-3-methyl-4-(2-oxopiperidin-1-yl)phenylethanediamide (CAS: 941998-22-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole and piperidinone moieties, has shown promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 941998-22-7 exhibits potent inhibitory activity against certain kinase targets, which are often dysregulated in cancer. The study highlighted the compound's selectivity and low toxicity profile, making it a promising candidate for further development as a targeted therapy.

Another area of interest is the compound's potential application in neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience reported that 941998-22-7 could cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The researchers attributed these effects to the compound's ability to reduce oxidative stress and inhibit the aggregation of amyloid-beta peptides, which are hallmark pathological features of the disease.

In terms of synthetic chemistry, recent advancements have been made in the scalable production of 941998-22-7. A 2023 patent application detailed an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This development is critical for facilitating large-scale production and future clinical trials.

Despite these promising findings, challenges remain in the development of 941998-22-7. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to improve these properties while retaining the compound's therapeutic efficacy.

In conclusion, N-(1,3-benzothiazol-2-yl)-N'-3-methyl-4-(2-oxopiperidin-1-yl)phenylethanediamide (CAS: 941998-22-7) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its dual potential in oncology and neurodegenerative diseases, coupled with recent advancements in synthetic chemistry, positions it as a compelling candidate for further investigation. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications.